1-(2-Fluoro-4-methanesulfonyl-phenyl)-piperidin-4-ol

• Molecular Formula: C12H16FNO3S
• Molecular Weight: 273.33 g/mol
• IUPAC Name: 1-(2-fluoro-4-methylsulfonylphenyl)piperidin-4-ol
• InChI: InChI=1S/C12H16FNO3S/c1-18(16,17)10-2-3-12(11(13)8-10)14-6-4-9(15)5-7-14/h2-3,8-9,15H,4-7H2,1H3
• InChI Key: KZYHEKVHGUVUTE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)N2CCC(CC2)O)F

Description

1-(2-Fluoro-4-methanesulfonyl-phenyl)-piperidin-4-ol is a useful research compound. Its molecular formula is C12H16FNO3S and its molecular weight is 273.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxypiperidine (658 mg, 6 5 mmol) and 1,2-difluoro-4-(methanesufonyl)benzene (1.98 g, 5.1 mmol) were combined in DMF (5 mL). Sodium carbonate (705 mg, 6.7 mmol) was added and the mixture was heated at 60 ° C. for 18 h. The mixture was cooled to room temperature and then poured into a mixture of water (10 mL) and a saturated sodium chloride solution (10 mL). The mixture was extracted three times with ethyl acetate (15 mL) and the extracts were combined, washed with brine, dried (MgSO4), and concentrated under vacuum to afford 1.46 g of crude 1a, which was used in the subsequent step without purification: LC-MS 274.1 (MH+).